Cas no 2229571-68-8 (3-(aminomethyl)-1,1,2,2,4,4-hexafluorobutane)

• Product Name: 3-(aminomethyl)-1,1,2,2,4,4-hexafluorobutane
• CAS No: 2229571-68-8
• MF: C₅H₇F₆N
• MW: 195.106202363968
• CID: 6588260
• PubChem ID: 145471229
• Update Time: 2025-07-19

3-(aminomethyl)-1,1,2,2,4,4-hexafluorobutane Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-1,1,2,2,4,4-hexafluorobutane
• 2229571-68-8
• UEZNPTVTDAHYHH-UHFFFAOYSA-N
• 2-(Difluoromethyl)-3,3,4,4-tetrafluorobutan-1-amine
• EN300-1947747

• Inchi： 1S/C5H7F6N/c6-3(7)2(1-12)5(10,11)4(8)9/h2-4H,1,12H2
• InChI Key： UEZNPTVTDAHYHH-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C(C(F)F)CN)F

Computed Properties

• Exact Mass: 195.04826820g/mol
• Monoisotopic Mass: 195.04826820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-(aminomethyl)-1,1,2,2,4,4-hexafluorobutane

Comprehensive Overview of 3-(aminomethyl)-1,1,2,2,4,4-hexafluorobutane (CAS No. 2229571-68-8)

3-(aminomethyl)-1,1,2,2,4,4-hexafluorobutane (CAS No. 2229571-68-8) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in advanced materials and specialty chemicals. The compound's structure, featuring a hexafluorobutane backbone and an aminomethyl functional group, makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its use in fluoropolymer production, pharmaceutical intermediates, and high-performance coatings.

One of the key reasons for the growing interest in 3-(aminomethyl)-1,1,2,2,4,4-hexafluorobutane is its ability to enhance the thermal and chemical stability of materials. In the context of sustainable chemistry and green manufacturing, this compound offers a promising alternative to traditional materials that may have higher environmental footprints. Its fluorine-rich structure contributes to its resistance to degradation, making it suitable for applications in harsh environments, such as aerospace and electronics.

The synthesis and characterization of CAS No. 2229571-68-8 have been the subject of several studies, particularly in the field of organofluorine chemistry. The compound's aminomethyl group provides a reactive site for further functionalization, enabling the creation of customized derivatives for specific industrial needs. This adaptability aligns with the current trend toward tailored chemical solutions in sectors like biotechnology and nanomaterials.

In addition to its industrial applications, 3-(aminomethyl)-1,1,2,2,4,4-hexafluorobutane has also been investigated for its potential role in medical imaging and diagnostic agents. The presence of fluorine atoms in its structure makes it a candidate for use in positron emission tomography (PET) tracers, where fluorine-18 isotopes are commonly employed. This connection to cutting-edge medical technologies has further elevated its profile in the scientific community.

From a market perspective, the demand for fluorinated compounds like CAS No. 2229571-68-8 is expected to rise, driven by advancements in renewable energy and electric vehicles. Fluorinated materials are critical components in lithium-ion batteries and fuel cells, where their stability and conductivity are highly valued. As industries strive to meet carbon neutrality goals, the role of such specialized chemicals will likely expand.

Safety and handling of 3-(aminomethyl)-1,1,2,2,4,4-hexafluorobutane are also important considerations. While the compound is not classified as hazardous under standard regulations, proper storage and handling protocols should be followed to ensure its stability and longevity. Researchers emphasize the importance of using airtight containers and moisture-free environments to prevent degradation.

In summary, 3-(aminomethyl)-1,1,2,2,4,4-hexafluorobutane (CAS No. 2229571-68-8) represents a fascinating intersection of chemistry, materials science, and industrial innovation. Its unique properties and broad applicability make it a compound of interest for both academic and commercial endeavors. As the scientific community continues to explore its potential, this fluorinated amine is poised to play a pivotal role in the development of next-generation technologies.